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Compound of Interest

1,3,5-Triazido-2,4,6-
Compound Name:
trinitrobenzene

cat. No.: B1197213

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure of aromatic
azides, compounds of significant interest in organic synthesis, chemical biology, and drug
development. Their unique electronic properties and reactivity, particularly in bioorthogonal
chemistry, have made them invaluable tools for researchers. This document details their
structural parameters, methods of characterization, and key reactive pathways.

Core Molecular Structure

Aromatic azides consist of an azide functional group (-Ns) directly attached to an aromatic ring.
The azide group is a 1,3-dipolar species, which can be represented by several resonance
structures. This delocalization of electrons is key to its stability and reactivity. The three
nitrogen atoms are arranged in a nearly linear fashion, though a slight bend is observed.

The bonding in the azide group is complex, with the terminal nitrogen atoms having different
electronic characteristics. The central nitrogen atom is sp hybridized, while the hybridization of
the terminal nitrogens can be considered sp? in some resonance forms. This leads to a
molecule with a significant dipole moment. The azide functional group can be described by two
main resonance structures, which contribute to its overall electronic distribution.[1]

Resonance Structures of Phenyl Azide
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The resonance within the azide group and its conjugation with the aromatic ring are crucial for
its chemical behavior.

Resonance Structures of Phenyl Azide

CeHs-N=N*=N~ R < — CeHs-N—-N*=N

Aromatic Azide Triphenylphosphine
(Ar-Ns) (PPhs)

Phosphazide Intermediate

Iminophosphorane
(Ar-N=PPh3)

Triphenylphosphine Oxide Primary Amine
(O=PPhs) (Ar-NH2)

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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